5-Chloro-4-(4-nitrophenoxy)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 5-chloro-4-(4-nitrophenoxy)-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C11H5ClF3N3O3/c12-8-9(11(13,14)15)16-5-17-10(8)21-7-3-1-6(2-4-7)18(19)20/h1-5H
• InChI Key: BFMNPIDVRWOQIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=NC=NC(=C2Cl)C(F)(F)F
• Molecular Formula: C11H5ClF3N3O3
• Molecular Weight: 319.62 g/mol

Description

5-Chloro-4-(4-nitrophenoxy)-6-(trifluoromethyl)pyrimidine is a halogenated pyrimidine derivative characterized by a trifluoromethyl group at position 6, a chlorine atom at position 5, and a 4-nitrophenoxy substituent at position 2. The pyrimidine core serves as a versatile scaffold in medicinal chemistry and agrochemical research due to its ability to engage in hydrogen bonding and π-π interactions, which influence molecular recognition and binding properties . The presence of electron-withdrawing groups (e.g., nitro, trifluoromethyl) enhances stability and modulates reactivity, making this compound a candidate for applications in drug discovery and materials science.

Biological Activity

5-Chloro-4-(4-nitrophenoxy)-6-(trifluoromethyl)pyrimidine is a synthetic compound that has garnered attention for its diverse biological activities. This article provides a comprehensive overview of its biological properties, including its antifungal, insecticidal, anticancer, and anti-inflammatory activities, supported by data tables and relevant research findings.

• Molecular Formula : C$_{11}$H$_5$ClF$_3$N$_3$O$_3$
• Molecular Weight : 319.62 g/mol
• CAS Number : 1823187-92-3

Antifungal Activity

Research indicates that 5-Chloro-4-(4-nitrophenoxy)-6-(trifluoromethyl)pyrimidine exhibits significant antifungal properties. A study on various pyrimidine derivatives found that certain compounds demonstrated excellent antifungal activity against Botrytis cinerea, with inhibition rates comparable to established fungicides like tebuconazole.

Compound	Inhibition Rate (%) against B. cinerea
5b	96.76
5j	96.84
5l	100
Tebuconazole	96.45

Additionally, compound 5v showed an inhibitory effect of 82.73% against Sclerotinia sclerotiorum, similar to tebuconazole (83.34%) .

Insecticidal Activity

The compound also displays insecticidal activity, particularly against agricultural pests. Preliminary screening revealed moderate to excellent efficacy at concentrations around 500 μg/ml, though it was less effective than chlorantraniliprole, a commonly used insecticide .

Anticancer Activity

The anticancer potential of this compound has been evaluated against several cancer cell lines including PC3 (prostate), K562 (leukemia), HeLa (cervical), and A549 (lung) cells. The results indicated that the compound exhibited anticancer activity at a concentration of 5 μg/ml, although it was less potent than doxorubicin, a standard chemotherapeutic agent.

Cell Line	IC50 (μg/ml)	Comparison Drug	IC50 (μg/ml)
PC3	Not specified	Doxorubicin	Not specified
K562	Not specified	Doxorubicin	Not specified
HeLa	Not specified	Doxorubicin	Not specified
A549	Not specified	Doxorubicin	Not specified

This highlights the need for further optimization of the compound's structure to enhance its anticancer efficacy .

Anti-inflammatory Activity

Pyrimidine derivatives like 5-Chloro-4-(4-nitrophenoxy)-6-(trifluoromethyl)pyrimidine have been studied for their anti-inflammatory properties, primarily through their ability to inhibit cyclooxygenase (COX) enzymes. This inhibition leads to reduced production of prostaglandin E2 (PGE2), which is implicated in inflammatory processes .

Conclusion and Future Directions

5-Chloro-4-(4-nitrophenoxy)-6-(trifluoromethyl)pyrimidine represents a promising candidate in the realm of pharmaceuticals due to its multifaceted biological activities. However, further research is necessary to fully elucidate its mechanisms of action and optimize its efficacy across various applications.

Future studies should focus on:

• Structure-activity relationship (SAR) analyses to identify modifications that enhance biological activity.
• In vivo studies to assess the safety and therapeutic potential of this compound in clinical settings.
• Exploration of its applicability in combination therapies for enhanced anticancer effects.

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

Compound Name	Substituents (Position)	Key Functional Groups	Applications/Properties	Reference
5-Chloro-4-(4-nitrophenoxy)-6-(trifluoromethyl)pyrimidine	Cl (5), 4-Nitrophenoxy (4), CF₃ (6)	Nitro, trifluoromethyl, chloro	Potential enzyme inhibition, agrochemical
4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine	Cl (4), Me (5,6), CF₃ (2)	Methyl, trifluoromethyl, chloro	Intermediate in drug synthesis
4-Chloro-5-fluoro-2-methoxymethyl-pyrimidine	Cl (4), F (5), CH₂OMe (2)	Fluoro, methoxymethyl, chloro	Antimicrobial activity
Pyrimidine, 4-chloro-6-(4-fluorophenyl)-5-phenyl-2-(trifluoromethyl)	Cl (4), 4-F-C₆H₄ (6), Ph (5), CF₃ (2)	Fluorophenyl, phenyl, trifluoromethyl	Material science applications
N-(4-Chlorophenyl)-5-[(4-chlorophenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine	Cl (4), Me (6), Ph (2), NH₂CH₂-C₆H₄Cl (5)	Chlorophenyl, methyl, amine	Immunomodulating, antifungal activity

Key Observations:

• Steric Effects: Bulky substituents like phenyl or fluorophenyl (as in ) may reduce solubility but improve thermal stability in materials science applications.
• Hydrogen Bonding: Compounds with amine or methoxy groups (e.g., ) exhibit stronger hydrogen-bonding capacity than the nitro-substituted target compound, influencing crystal packing and bioavailability .

Thermodynamic and Kinetic Stability

• Thermal Stability: Trifluoromethyl groups generally enhance thermal stability, as seen in both the target compound and Pyrimidine, 4-chloro-6-(4-fluorophenyl)-5-phenyl-2-(trifluoromethyl) .
• Hydrolytic Sensitivity: The nitro group in the target compound may increase susceptibility to hydrolysis under basic conditions compared to methyl or methoxy-substituted analogues .